Cas no 433289-83-9 (Defluoro Atorvastatin Calcium Salt)

Defluoro Atorvastatin Calcium Salt Properties

Names and Identifiers

• Atorvastatin Calcium Desfluoro impurity
• Defluoro Atorvastatin Calcium Salt
• Atorvastatin Related Compound A
• Calcium (3R,5R)-3,5-dihydroxy-7-(2-isopropyl-4,5-diphenyl-3-(phenylcarbamoyl)-1H-pyrrol-1-yl)heptanoate
• DesfluoroAtorvastatinCalciumSalt
• Atorvastatin EP Imp A
• Desfluoro iMpurity, or (3R,5R)-7-[3-(phenylcarbaMoyl)-2-isopropyl-4,5-diphenyl-1H-pyrrol-1-yl]-3,5-dihydroxyheptanoic acid calciuM salt
• (βR,δR)-β,δ-Dihydroxy-2-(1-methylethyl)-4,5-diphenyl-3-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic acid hemicalcium salt
• (betaR,deltaR)-beta,delta-Dihydroxy-2-(1-methylethyl)-4,5-diphenyl-3-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic acid calcium salt (2:1)
• Desfluoroatorvastatin
• Defluoro Atorvastatin
• desfluoro-atorvastatin
• 831WX29C91
• Atorvastatin calcium trihydrate impurity A [EP]
• 1H-Pyrrole-1-heptanoicacid, b,d-dihydroxy-2-(1-methylethyl)-4,5-diphenyl-3-[(phenylamino)carbonyl]-,(bR,dR)-
• 1H-Pyrrole-1-heptanoic acid, beta,delta-dihydroxy-2-(1-methylethyl)-4,5-diphenyl-3-((phenylamino)carbonyl)-, (betaR,deltaR)-
• (3R,5R)-3,5-Dihydroxy-7-(5-(1-methylethyl)-2,3
• +Expand

• InChIKey： SWFBJYRYCRZMSB-KAYWLYCHSA-N
• Inchi： 1S/C33H36N2O5/c1-22(2)31-30(33(40)34-25-16-10-5-11-17-25)29(23-12-6-3-7-13-23)32(24-14-8-4-9-15-24)35(31)19-18-26(36)20-27(37)21-28(38)39/h3-17,22,26-27,36-37H,18-21H2,1-2H3,(H,34,40)(H,38,39)/t26-,27-/m1/s1
• SMILES： O[C@@H](C[C@H](CC(=O)O)O)CCN1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C(NC2C=CC=CC=2)=O)=C1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 12
• Heavy Atom Count: 40
• Complexity: 788
• Topological Polar Surface Area: 112

Experimental Properties

• Melting Point: 150 °C (decomposition)